Cas no 690964-94-4 ({3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol)

• Product Name: {3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol
• CAS No: 690964-94-4
• MF: C₁₆H₁₆BrClO₃
• MW: 371.653443336487
• CID: 6784105
• PubChem ID: 1290871
• Update Time: 2025-05-18

{3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• [3-bromo-4-[(4-chlorophenyl)methoxy]-5-ethoxyphenyl]methanol
• STL490406
• {3-BROMO-4-[(4-CHLOROPHENYL)METHOXY]-5-ETHOXYPHENYL}METHANOL
• CS-0357188
• (3-Bromo-4-((4-chlorobenzyl)oxy)-5-ethoxyphenyl)methanol
• 690964-94-4
• BBL035694
• AKOS003763025
• VS-13199
• {3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol
• {3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol

• Inchi： 1S/C16H16BrClO3/c1-2-20-15-8-12(9-19)7-14(17)16(15)21-10-11-3-5-13(18)6-4-11/h3-8,19H,2,9-10H2,1H3
• InChI Key： UPVUNGGQQLQRHX-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=CC(=C1OCC1C=CC(=CC=1)Cl)OCC

Computed Properties

• Exact Mass: 369.99713g/mol
• Monoisotopic Mass: 369.99713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Additional information on {3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol

Comprehensive Overview of {3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol (CAS No. 690964-94-4)

The compound {3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol (CAS No. 690964-94-4) is a specialized organic molecule with a unique structural framework. This aryl ether derivative features a bromine substituent, a chlorobenzyloxy group, and an ethoxy moiety, making it a versatile intermediate in pharmaceutical synthesis and material science. Its molecular formula, C₁₆H₁₆BrClO₃, highlights its potential for applications in drug discovery and fine chemical production. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and bioactive molecules.

In recent years, the demand for high-purity intermediates like {3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol has surged, driven by advancements in precision medicine and green chemistry. This compound’s structural complexity allows for selective modifications, enabling the creation of novel small-molecule inhibitors and ligands. Its CAS No. 690964-94-4 is frequently searched in academic databases, reflecting its relevance in catalytic studies and structure-activity relationship (SAR) research. Laboratories prioritize its synthesis due to its compatibility with cross-coupling reactions and click chemistry protocols.

One of the most discussed topics in organic chemistry forums is the optimization of multi-step synthesis routes for compounds like {3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol. Scientists are exploring microwave-assisted synthesis and flow chemistry to improve yield and reduce environmental impact. The compound’s benzyl-protected hydroxyl group offers stability during reactions, a feature highly valued in peptide conjugation and prodrug design. Additionally, its lipophilic properties make it a candidate for blood-brain barrier penetration studies, a hot topic in neuropharmacology.

The analytical characterization of CAS No. 690964-94-4 involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure the compound’s structural integrity and purity, critical for regulatory compliance in GMP manufacturing. Industry trends indicate a growing preference for custom synthesis services to access this intermediate, as it aligns with the FDA’s quality-by-design (QbD) principles. Furthermore, its scalable production supports the development of orphan drugs and rare disease treatments.

From an SEO perspective, queries like "synthesis of 3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl methanol" or "applications of CAS 690964-94-4" rank highly in scientific search engines. This reflects the compound’s niche yet expanding role in bioconjugation and medicinal chemistry. Future research may focus on its metabolic stability and toxicological profile, addressing gaps highlighted in recent patent literature. As AI-driven drug design gains traction, {3-Bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxyphenyl}methanol could emerge as a key building block for de novo molecular generation algorithms.